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A comprehensive guide for researchers, scientists, and drug development professionals on the

scientific origins of Lanthanum, detailing the experimental protocols and quantitative analysis

that led to its identification.

In the intricate tapestry of elemental discovery, the story of Lanthanum (La) is a compelling

narrative of meticulous observation and chemical deduction. This whitepaper delves into the

historical and technical journey of its discovery by the Swedish chemist Carl Gustaf Mosander

in 1839, providing a detailed look at the experimental methodologies of the era and the

quantitative data that distinguished this new "hidden" earth from its close chemical relatives.

The Prelude to Discovery: The Enigma of Cerite
The journey to uncover lanthanum began with another element, cerium (Ce), which was

discovered in 1803 by Jöns Jacob Berzelius and Wilhelm Hisinger, and independently by

Martin Klaproth, in a dense, reddish-brown mineral from the Bastnäs mine in Sweden, known

as "heavy stone of Bastnäs" or cerite.[1][2][3] For decades, the oxide of cerium, "ceria," was

believed to be a pure substance. However, Carl Gustaf Mosander, a student and associate of

Berzelius, suspected that ceria was not a simple oxide but a mixture of several.[1][4]

The Pivotal Experiment of 1839: Mosander's
Separation of Lanthana
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In 1839, Mosander conducted a series of experiments that would ultimately lead to the

identification of a new element.[1][5] His general approach was based on the differential

solubility of the components of ceria after thermal decomposition.

Experimental Protocol: Isolation of "Lanthana"
While the exact, step-by-step protocol from Mosander's 1839 experiments is not documented

with the precision of modern standards, based on his 1843 publication in the Philosophical

Magazine, "On the new metals, Lanthanum and Didymium, Which Are Associated With

Cerium," and the common chemical practices of the time, his procedure can be reconstructed

as follows:

Preparation of the Starting Material: Mosander began with purified cerium nitrate, which he

had prepared from the mineral cerite.

Thermal Decomposition: A quantity of the cerium nitrate was strongly heated (roasted) in air.

This partial decomposition was a critical step, as it converted the cerium nitrate into a

mixture of oxides with different properties. Modern analysis shows that cerium(III) nitrate

decomposes to cerium(IV) oxide (CeO₂).[6][7]

Selective Dissolution: The resulting mixture of oxides was then treated with cold, dilute nitric

acid.[1][5] Mosander observed that a significant portion of the roasted material did not

dissolve, which was the expected cerium oxide. However, a fraction of the material did

dissolve in the dilute acid.

Isolation of the New Earth: The acidic solution containing the dissolved oxide was carefully

separated from the insoluble cerium oxide. This solution held the key to the new element.

Precipitation and Calcination: From this nitric acid solution, Mosander precipitated the

dissolved earth, likely using an alkali such as sodium carbonate or potassium hydroxide. The

resulting precipitate, a carbonate or hydroxide, was then washed and heated (calcined) to

yield a new, pure white oxide.

This newly isolated oxide was what Mosander named "lanthana," from the Ancient Greek

λανθάνειν (lanthanein), meaning "to lie hidden," a name suggested by Berzelius because it had

been concealed within ceria.[1]
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Quantitative and Qualitative Differentiation
The identification of lanthana as a distinct substance was predicated on the observable

differences in the chemical and physical properties of its compounds compared to those of

ceria. While 19th-century quantitative analysis was not as precise as modern techniques,

Mosander was able to document key distinctions.

Table 1: Comparative Properties of Ceria and Lanthana (circa 1840s)

Property Ceria (Cerium Oxide)
Lanthana (Lanthanum
Oxide)

Color of Oxide
Yellowish-white to reddish-

yellow
Pure white

Basicity Weaker base Stronger base

Solubility of Nitrate Less soluble More soluble

Solubility in dilute H₂SO₄ Sparingly soluble Readily soluble

Behavior on Heating
Becomes dark red, cools to

yellow
Remains white

This table is a qualitative summary based on the descriptive accounts from Mosander and his

contemporaries.

The Intertwined Discoveries from Cerite
Mosander's work on cerite yielded more than just lanthanum. He continued his investigations

and, in 1841, discovered yet another substance accompanying lanthana, which he named

"didymium" (from the Greek for "twin") due to its close association with lanthanum.[4] For many

years, didymium was also considered an element. However, in 1885, Carl Auer von Welsbach

demonstrated that didymium was, in fact, a mixture of two separate elements: praseodymium

and neodymium.

The following diagram illustrates the logical progression from the initial analysis of cerite to the

eventual isolation of multiple new elements.
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Figure 1: Logical workflow of the separation of rare earths from Cerite.

Composition of the Source Mineral: Cerite
The mineral that served as the starting point for these discoveries, cerite, is a complex silicate

of rare earth elements. While analyses in the 19th century were challenging, later quantitative

analyses provided a clearer picture of its composition. The relative abundance of what would

become known as the "cerium group" of rare earths in this mineral was a key factor in their

discovery.

Table 2: Representative Oxide Composition of Cerite from Bastnäs, Sweden
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Oxide Component Chemical Formula Percentage by Weight (%)

Cerium(III) Oxide Ce₂O₃ ~35%

Lanthanum(III) Oxide La₂O₃ ~30%

Silicon Dioxide SiO₂ ~22%

Calcium Oxide CaO ~4.5%

Magnesium Oxide MgO ~1.9%

Iron(III) Oxide Fe₂O₃ ~0.9%

Water H₂O ~2.7%

Other Oxides - Remainder

Note: The exact composition of cerite can vary. This table represents a typical analysis.

The following diagram illustrates the relationship between the key individuals and the elements

they discovered from the cerite ore.
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Figure 2: Relationships between discoverers and the elements derived from Cerite.

Conclusion
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The discovery of lanthanum was a landmark achievement in the history of chemistry,

demonstrating that even well-studied substances could harbor hidden elements. Carl Gustaf

Mosander's careful experimental work, relying on the principles of fractional decomposition and

selective dissolution, successfully distinguished lanthana from the more abundant ceria. This

breakthrough not only added a new element to the growing periodic table but also initiated a

cascade of further discoveries within the rare earth series, fundamentally altering the

landscape of inorganic chemistry and materials science. The techniques pioneered in these

early investigations laid the groundwork for the eventual separation and purification of the

entire lanthanide series, elements that are now critical in a vast array of modern technologies,

from catalysts to advanced optics and medical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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